Cas no 1803787-96-3 (Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate
• CAS No: 1803787-96-3
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4943314
• Update Time: 2025-05-24

Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-12(16)6-9-4-5-10(7-14)13(17-2)11(9)8-15/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： SIVNLNIMMQQETO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(CC(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate (CAS No. 1803787-96-3)

Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate (CAS No. 1803787-96-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a cyano group, a hydroxymethyl moiety, and a methoxy substituent on a phenylacetate backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its multifunctional groups enable diverse chemical modifications.

The compound’s molecular formula and structural complexity align with current trends in precision chemistry, a field increasingly driven by AI-assisted molecular design. Searches for "synthetic intermediates for drug development" or "ester-based bioactive compounds" often highlight derivatives like Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate. Its CAS No. 1803787-96-3 serves as a critical identifier in patent literature and regulatory databases, underscoring its commercial and academic relevance.

In the context of green chemistry, this compound’s synthesis pathways are being optimized to reduce waste and energy consumption. Queries such as "sustainable synthesis of phenylacetate derivatives" reflect growing user interest in eco-friendly production methods. The hydroxymethyl group in its structure also opens avenues for polymer chemistry, where biodegradable materials are a hot topic.

Analytical techniques like HPLC and NMR are essential for characterizing Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate, ensuring purity for high-value applications. Laboratories frequently search for "analytical methods for cyano-substituted esters" to validate such compounds. Its stability under various pH conditions further enhances its utility in formulations.

From a commercial perspective, suppliers of CAS No. 1803787-96-3 cater to niche markets in custom synthesis and contract research. The demand for "high-purity phenylacetate derivatives" is rising, driven by innovations in targeted therapeutics and crop protection agents. This compound’s patent landscape is equally dynamic, with filings emphasizing its role in proprietary chemical processes.

In summary, Ethyl 4-cyano-2-hydroxymethyl-3-methoxyphenylacetate exemplifies the intersection of advanced organic synthesis and applied industrial chemistry. Its CAS No. 1803787-96-3 is a gateway to cutting-edge research, addressing both scientific challenges and market needs in a rapidly evolving chemical industry.